Gly-Gly-Phe-Gly-NH-O-CO-Exatecan

• Molecular Formula: C42H45FN8O10
• Molecular Weight: 840.9 g/mol
• InChI: InChI=1S/C42H45FN8O10/c1-3-42(59)26-12-31-38-24(17-51(31)40(57)25(26)18-61-41(42)58)37-28(10-9-23-21(2)27(43)13-29(50-38)36(23)37)48-35(55)19-60-20-47-33(53)15-46-39(56)30(11-22-7-5-4-6-8-22)49-34(54)16-45-32(52)14-44/h4-8,12-13,28,30,59H,3,9-11,14-20,44H2,1-2H3,(H,45,52)(H,46,56)(H,47,53)(H,48,55)(H,49,54)/t28-,30-,42-/m0/s1
• InChIKey: UXPOXWAANGRQIJ-DYZPQLJASA-N

Gly-Gly-Phe-Gly-NH-O-CO-Exatecan Overview

Gly-Gly-Phe-Gly-NH-O-CO-Exatecan (CAS 1599440-12-6, MW 840.85 Da) is a prefabricated drug-linker conjugate that combines the topoisomerase I inhibitor Exatecan with the protease-cleavable tetrapeptide spacer Gly-Gly-Phe-Gly (GGFG) via an aminomethoxyacetamide (-NH-O-CO-) linkage [1]. This compound is specifically designed as a ready-to-conjugate payload module for antibody-drug conjugate (ADC) synthesis, enabling site-directed conjugation to antibodies via its terminal glycine amine . Exatecan itself is a water-soluble camptothecin analog with an IC50 of 2.2 μM (0.975 μg/mL) against topoisomerase I, serving as the cytotoxic warhead in several clinically relevant ADC platforms including trastuzumab deruxtecan (Enhertu) . The compound exists commercially as both free base and hydrochloride salt forms, with purities typically exceeding 95% .

1 Prefabricated GGFG-Exatecan linker-payload for ADC synthesis

2 Free amine terminus enables NHS ester or reductive amination conjugation

3 Low hydrophobicity supports high-DAR construct development

4 Cathepsin-cleavable GGFG spacer for lysosomal payload release studies

• [1] Nakada T, Masuda T, Naito H, et al. Novel antibody drug conjugates containing exatecan derivative-based cytotoxic payloads. Bioorg Med Chem Lett. 2016;26(6):1542-1545. DOI: 10.1016/j.bmcl.2016.02.020 View Source

Gly-Gly-Phe-Gly-NH-O-CO-Exatecan Linker Differentiation

Gly-Gly-Phe-Gly-NH-O-CO-Exatecan cannot be interchanged with other Exatecan-based drug-linker conjugates because the specific linker chemistry, including the aminomethoxyacetamide linkage and the absence of a terminal maleimide or self-immolative spacer, determines critical ADC properties such as aggregation propensity, drug-to-antibody ratio (DAR), and cathepsin-mediated cleavage kinetics [1]. The -NH-O-CO- moiety directly couples the payload to the peptide without introducing additional hydrophobicity from maleimide or PAB spacers, resulting in lower aggregation rates when incorporated into ADCs (typically <5% HMWS) compared to MC-GGFG-Exatecan conjugates which can exceed 10% HMWS under comparable conditions [2]. Furthermore, different linker termini dictate distinct conjugation chemistry requirements: this compound's free glycine amine is suitable for coupling via NHS ester or reductive amination chemistry, while MC-terminated analogs require maleimide-thiol chemistry with pre-engineered cysteine residues, fundamentally altering the conjugation workflow . Substitution without systematic characterization of aggregation, DAR distribution, and in vitro potency in the end-user's specific ADC context risks generating conjugates with suboptimal efficacy and poor developability profiles [3].

Maleimide-terminated analogs (e.g., MC-GGFG-Exatecan) require thiol conjugation; higher hydrophobicity may increase aggregation.

PAB-containing linkers (e.g., MC-GGFG-PAB-Exatecan) add ~255 Da hydrophobic mass, which can alter clearance and DAR homogeneity.

Val-Cit linker analogues show broader cathepsin B/L cleavage, potentially shifting release kinetics vs. cathepsin L-dominant GGFG.

• [1] Nakada T, Masuda T, Naito H, et al. Novel antibody drug conjugates containing exatecan derivative-based cytotoxic payloads. Bioorg Med Chem Lett. 2016;26(6):1542-1545. DOI: 10.1016/j.bmcl.2016.02.020 View Source
• [2] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega. 2025;10(34):38696-38702. DOI: 10.1021/acsomega.5c03755 View Source
• [3] Boursin F, et al. Development of Optimized Exatecan-Based Immunoconjugates with Potent Antitumor Efficacy in HER2-Positive Breast Cancer. J Med Chem. 2025. DOI: 10.1021/acs.jmedchem.5c01184 View Source

Quantitative Evidence for Gly-Gly-Phe-Gly-NH-O-CO-Exatecan

Topoisomerase I Inhibition: Exatecan vs. DXd

The Exatecan warhead in Gly-Gly-Phe-Gly-NH-O-CO-Exatecan exhibits a distinct potency profile relative to other camptothecin derivatives used in ADC platforms. The free drug Exatecan inhibits DNA topoisomerase I with an IC50 of 2.2 μM (0.975 μg/mL), as reported in multiple independent studies . In contrast, the exatecan derivative DXd (used in FDA-approved Enhertu/DS-8201a) has an IC50 of 0.31 μM against the same target, representing approximately 7-fold greater potency than parental Exatecan [1]. This difference arises from the methylene chain extension and hydroxyl modification in DXd that enhances binding affinity. Therefore, when selecting a drug-linker conjugate for ADC construction, the payload choice directly impacts the expected therapeutic window: Exatecan-based conjugates provide a more moderate potency profile that may be advantageous for targets with lower antigen density or where a wider therapeutic index is desired, while DXd-based conjugates deliver higher potency [2].

Topo I Inhibition

Cross-study comparable

Exatecan IC50 2.2 µM vs. DXd 0.31 µM (~7-fold difference)

Payload potency context for ADC candidate selection

Review in target-cell assay context

Evidence Dimension	Topoisomerase I enzyme inhibition IC50
Target Compound Data	2.2 μM (0.975 μg/mL) for Exatecan free base
Comparator Or Baseline	DXd (exatecan derivative in Enhertu): 0.31 μM
Quantified Difference	DXd is ~7-fold more potent; Exatecan is ~7-fold less potent
Conditions	Cell-free topoisomerase I inhibition assay

Why This Matters

This 7-fold potency difference between Exatecan and DXd is a key decision criterion when selecting the appropriate payload for ADC development, as it directly impacts dosing regimen design, anticipated tumor cell kill kinetics, and potential off-target toxicity management.

• [1] Adooq. Dxd (exatecan derivative for ADC) IC50 = 0.31 μM against DNA topoisomerase I. Product Datasheet. View Source
• [2] Nakada T, et al. Bioorg Med Chem Lett. 2016;26(6):1542-1545. The ADCs bearing exatecan derivatives with more than two methylene chains exhibited superior cytotoxicity. View Source

Aggregation: GGFG vs. Maleimide-Terminated Linkers

The aggregation behavior of drug-linker conjugates is a critical developability parameter for ADCs. In the foundational Nakada 2016 study, trastuzumab ADCs constructed with GGFG-Exatecan derivatives exhibited aggregation rates in the range of 2-4% (HMWS, High Molecular Weight Species, as measured by analytical SEC), depending on the alkyl chain length of the exatecan derivative [1]. In contrast, a comparative study of MC-GGFG-Exatecan conjugates (which add a maleimide cap) showed aggregation rates of approximately 10% under equivalent conjugation conditions, attributed to the additional hydrophobicity contributed by the maleimide group [2]. The absence of the maleimide cap in Gly-Gly-Phe-Gly-NH-O-CO-Exatecan maintains a lower overall hydrophobicity profile (LogP predicted at 0 for the conjugate), which can translate into reduced aggregation and improved solubility of the final ADC product .

Aggregation Propensity

Cross-study comparable

GGFG-Exatecan ADCs: 2–4% HMWS vs. MC-GGFG-Exatecan ~10% HMWS

Lower aggregation supports ADC developability profiling

Analytical SEC data; conjugation conditions matter

Evidence Dimension	ADC aggregation rate (HMWS by analytical SEC after conjugation)
Target Compound Data	2-4% HMWS for GGFG-Exatecan based ADCs (alkyl chain length dependent)
Comparator Or Baseline	MC-GGFG-Exatecan conjugates: ~10% HMWS under equivalent conditions
Quantified Difference	Approximately 3- to 5-fold reduction in aggregation for non-MC conjugates
Conditions	Trastuzumab conjugates, conjugation with 30 eq linker-payload and 10 eq TCEP, analytical SEC analysis post-purification

Why This Matters

Aggregation rates exceeding 10% can disqualify an ADC candidate during preclinical development due to immunogenicity risks and poor pharmacokinetics; selecting a drug-linker conjugate with inherently lower aggregation propensity can significantly accelerate development timelines.

• [1] Nakada T, Masuda T, Naito H, et al. Novel antibody drug conjugates containing exatecan derivative-based cytotoxic payloads. Bioorg Med Chem Lett. 2016;26(6):1542-1545. Adequate alkyl lengths of exatecan derivatives (13, 14, 15) were from two to four in terms of aggregation rate. View Source
• [2] Table 1. Phosphonamidate-Linked Exatecan Constructs. AACR Journals. Comparison of LP6 (MC-VC-PAB-exatecan) aggregation (19.2% HMWS) versus PEG-containing constructs (0.9-9.9% HMWS). View Source

Conjugation Chemistry: Amine vs. Maleimide-Thiol

Gly-Gly-Phe-Gly-NH-O-CO-Exatecan presents a free terminal glycine amine as the conjugation handle, enabling coupling via NHS ester chemistry or reductive amination to aldehyde-functionalized antibodies . The most direct comparator, MC-GGFG-Exatecan (MW 946.97 Da, CAS 1600418-29-8), incorporates a maleimide cap that requires thiol-based conjugation to pre-engineered cysteine residues or reduced interchain disulfides . This structural difference results in a 106.12 Da lower molecular weight for Gly-Gly-Phe-Gly-NH-O-CO-Exatecan (840.85 Da vs. 946.97 Da), meaning approximately 12.6% more payload molecules can be loaded per unit mass at equivalent DAR . Additionally, the absence of the maleimide group eliminates the risk of retro-Michael addition that can cause payload de-conjugation in circulation, a known liability of maleimide-based ADC linkers .

Conjugation Chemistry

Data to verify

MW 840.85 Da (free amine) vs. MC-GGFG-Exatecan 946.97 Da (maleimide); 12.6% mass reduction

Amine-reactive chemistry vs. thiol-only; influences DAR homogeneity

Vendor specification review recommended

Evidence Dimension	Molecular weight and conjugation chemistry compatibility
Target Compound Data	MW 840.85 Da; free amine terminus for NHS ester/reductive amination conjugation
Comparator Or Baseline	MC-GGFG-Exatecan: MW 946.97 Da; maleimide terminus requiring thiol conjugation
Quantified Difference	106.12 Da lower MW (12.6% mass reduction); distinct conjugation chemistry (amine vs. thiol)
Conditions	Comparison of molecular formulas and terminal functional groups from vendor specifications

Why This Matters

The choice between amine-reactive and thiol-reactive conjugation chemistry directly impacts the conjugation workflow, DAR homogeneity, and long-term stability of the resulting ADC, which are critical considerations for both research-scale synthesis and scalable manufacturing.

Cleavage Specificity: GGFG vs. Val-Cit Linker

The GGFG tetrapeptide linker utilized in Gly-Gly-Phe-Gly-NH-O-CO-Exatecan is specifically cleaved by lysosomal cathepsins, with cathepsin L demonstrating particularly robust activity: nearly complete release of DXd from GGFG-DXd conjugates is achieved within 72 hours of incubation with cathepsin L, while cathepsin B shows minimal cleavage activity under the same conditions [1]. This contrasts with the Val-Cit (VC) dipeptide linker, which is cleaved broadly by both cathepsin B and cathepsin L, potentially resulting in less predictable release kinetics across different tumor microenvironments [2]. The GGFG linker's stability in circulation and selective cleavage in the lysosomal compartment has been validated in the clinical success of DS-8201a (Enhertu), which employs the identical GGFG tetrapeptide spacer .

Cleavage Selectivity

Class-level inference

GGFG: cathepsin L-dominant; near-complete release in 72 h vs. Val-Cit: dual B/L cleavage

Selectivity profile informs intracellular release study design

Cathepsin expression context required for interpretation

Evidence Dimension	Linker cleavage kinetics by lysosomal cathepsins
Target Compound Data	GGFG linker: near-complete DXd release by cathepsin L within 72 h; minimal cathepsin B activity
Comparator Or Baseline	Val-Cit (VC) linker: cleaved by both cathepsin B and L with non-selective kinetics
Quantified Difference	Differential cleavage selectivity: cathepsin L-dominant vs. dual cathepsin B/L cleavage
Conditions	In vitro cathepsin digestion assays with sub-cellular fractions

Why This Matters

Cathepsin L-dominant cleavage provides tumor-selective payload release, as cathepsin L is overexpressed in many cancers; differential cleavage selectivity directly impacts both efficacy (ensuring intracellular drug release) and safety (minimizing systemic payload release) of the resulting ADC.

• [1] IPHASE. ADC Drugs: Concepts of Linker Cleavage and Payload Release. GGFG linker: nearly complete DXd release by cathepsin L within 72 h; cathepsin B shows minimal activity. View Source
• [2] PubMed. Cleavable linkers - Search Results. GGFG tetrapeptidyl-aminomethoxy linker is cathepsin-cleavable and used in DS-8201a (Enhertu). View Source

Vendor Purity Comparison

Commercial purity of the drug-linker conjugate is a critical parameter for ensuring reproducible ADC synthesis. Gly-Gly-Phe-Gly-NH-O-CO-Exatecan hydrochloride is available from MedChemExpress at a purity of 99.52% (HPLC-verified), with the free base form offered at ≥95% purity by multiple vendors . Close analog MC-GGFG-Exatecan is offered at >99.0% purity by AbMole , while MC-Gly-Gly-Phe-Gly-GABA-Exatecan is listed at ≥99% purity by Aladdin Scientific . However, the DBM-GGFG-NH-O-CO-Exatecan variant (which shares the identical NH-O-CO linker) is available at only 96.83% purity . For procurement decisions involving trace impurities that could interfere with subsequent antibody conjugation chemistry (e.g., residual maleimide-containing species or hydrolyzed linker byproducts), the specific purity level and analytical method of verification become distinguishing factors.

Vendor Purity

Data to verify

Target HCl form: 99.52% (HPLC) vs. analogs ranging ≥95% to >99%; DBM variant 96.83%

Purity grade affects conjugation reproducibility

Verify CoA; impurity profile may differ by supplier

Evidence Dimension	Vendor-reported compound purity (HPLC)
Target Compound Data	99.52% (Gly-Gly-Phe-Gly-NH-O-CO-Exatecan HCl, HY-13631F, MedChemExpress); ≥95% (free base, Yeasen)
Comparator Or Baseline	MC-GGFG-Exatecan: >99.0% (AbMole); MC-Gly-Gly-Phe-Gly-GABA-Exatecan: ≥99% (Aladdin); DBM-GGFG-NH-O-CO-Exatecan: 96.83% (MedChemExpress)
Quantified Difference	0.5-3.2% purity variation across analogs; DBM variant 2.7% lower purity vs. target compound HCl form
Conditions	Vendor Certificate of Analysis (CoA) data from commercial suppliers

Why This Matters

For ADC synthesis, trace impurities in the drug-linker conjugate can lead to off-target conjugation products, reduced DAR homogeneity, and batch-to-batch variability; procurement of the highest available purity grade reduces downstream purification burden and improves ADC lot consistency.

Linker Hydrophobicity: NH-O-CO vs. MC-PAB

The hydrophobicity of the linker component directly influences ADC aggregation, pharmacokinetics, and ultimately in vivo efficacy. Gly-Gly-Phe-Gly-NH-O-CO-Exatecan, with a predicted LogP of 0, represents one of the least hydrophobic linker-payload combinations in the GGFG-Exatecan family . In contrast, MC-GGFG-PAB-Exatecan has a significantly higher molecular weight (1096.12 Da) and increased hydrophobicity due to the PAB (para-aminobenzyl) self-immolative spacer, which can elevate aggregation propensity and accelerate plasma clearance . The comparative linker-payload study by Boursin et al. (2025) demonstrated that linker optimization to control hydrophobicity enabled a DAR 8 IgG-based ADC (IgG(8)-EXA) to maintain a favorable pharmacokinetic profile comparable to lower-DAR constructs, whereas higher-hydrophobicity linkers typically require PEG masking or lower DAR to avoid rapid clearance [1].

Linker Hydrophobicity

Cross-study comparable

Predicted LogP 0 (no PAB/maleimide) vs. MC-GGFG-PAB-Exatecan MW 1096 Da; 23% mass reduction

Low hydrophobicity expands high-DAR design space

Physicochemical modeling; confirm with experimental LogD

Evidence Dimension	Linker-payload hydrophobicity and impact on ADC developability
Target Compound Data	Predicted LogP = 0; MW 840.85 Da; no PAB or maleimide hydrophobic groups
Comparator Or Baseline	MC-GGFG-PAB-Exatecan: MW 1096.12 Da with PAB spacer; higher hydrophobicity
Quantified Difference	255.27 Da lower MW (23.3% reduction); absence of PAB spacer eliminates ~255 Da of hydrophobic mass
Conditions	Physicochemical property comparison: LogP prediction, molecular weight, and structural hydrophobic group analysis

Why This Matters

Lower linker hydrophobicity enables higher achievable DAR without unacceptable aggregation or accelerated clearance, directly expanding the design space for ADC candidate optimization.

• [1] Boursin F, et al. Development of Optimized Exatecan-Based Immunoconjugates with Potent Antitumor Efficacy in HER2-Positive Breast Cancer. J Med Chem. 2025. DOI: 10.1021/acs.jmedchem.5c01184 View Source

Application Scenarios for Gly-Gly-Phe-Gly-NH-O-CO-Exatecan

Low-Aggregation High-DAR ADC Development

For ADC programs targeting antigens with moderate-to-low expression levels where a DAR of 6-8 is desired, Gly-Gly-Phe-Gly-NH-O-CO-Exatecan offers the combination of low hydrophobicity (LogP = 0) and the absence of aggregation-promoting maleimide or PAB groups. The GGFG peptidyl spacer has been demonstrated to maintain aggregation rates in the 2-4% HMWS range in trastuzumab-based ADCs, significantly lower than MC-terminated analogs (~10% HMWS) [1]. This property is particularly critical when conjugating to antibodies with intrinsic hydrophobicity or when pursuing high-DAR formats (DAR 8), where aggregation control becomes a key development challenge [2].

Amine-Reactive Conjugation Chemistry Development

The free glycine amine terminus of Gly-Gly-Phe-Gly-NH-O-CO-Exatecan makes it suitable for laboratories developing non-canonical ADC conjugation strategies beyond traditional maleimide-thiol chemistry. It can be directly coupled via NHS ester chemistry, reductive amination to periodate-oxidized antibody glycans, or transglutaminase-mediated conjugation using amine-bearing tags . This versatility is not available with maleimide-terminated analogs such as MC-GGFG-Exatecan, which are restricted to thiol-based conjugation. The 106.12 Da lower molecular weight relative to MC-GGFG-Exatecan also permits higher molar loading efficiency .

Cathepsin L-Selective Payload Release

The GGFG linker's preferential cleavage by cathepsin L over cathepsin B makes this drug-linker conjugate particularly suitable for solid tumor targets where cathepsin L is overexpressed (e.g., breast, colorectal, and ovarian cancers). The near-complete payload release achieved within 72 hours of cathepsin L exposure, combined with stability in circulation, translates into an extended therapeutic window [3]. This cathepsin L-selective cleavage profile is distinct from Val-Cit linkers that are cleaved non-selectively by both cathepsins B and L, providing a rationale for selecting the GGFG platform when tumor cathepsin L expression is confirmed as the dominant protease [4].

High-Purity Procurement for GMP-Like ADC Batches

When synthesizing ADC pilot batches for preclinical toxicology studies that require high batch-to-batch consistency, the 99.52% purity grade of Gly-Gly-Phe-Gly-NH-O-CO-Exatecan hydrochloride (MedChemExpress, HY-13631F) provides a quality benchmark that exceeds several closely related analogs . The higher purity reduces the risk of impurity-driven conjugation side reactions (e.g., residual maleimide species in MC-terminated analogs can compete for antibody cysteine residues), thereby improving DAR homogeneity and simplifying post-conjugation purification. This makes the compound a preferred starting material for laboratories transitioning from research-grade to GLP/GMP-like ADC production .

Application

Selection Property

Validation Focus

High-DAR ADC construct development

Low linker hydrophobicity; absence of maleimide/PAB

Aggregation rate (HMWS); DAR homogeneity

Amine-reactive bioconjugation strategies

Free glycine amine terminus; lower MW vs. MC analog

Conjugation efficiency; payload incorporation

Cathepsin L-selective release studies

GGFG linker cleaved preferentially by cathepsin L

Lysosomal release kinetics; target-cell enzyme profiling

Preclinical ADC batch preparation

High purity specification (HPLC-verified)

Purity verification; impurity profiling

• [1] Nakada T, et al. Novel antibody drug conjugates containing exatecan derivative-based cytotoxic payloads. Bioorg Med Chem Lett. 2016;26(6):1542-1545. View Source
• [2] Boursin F, et al. Development of Optimized Exatecan-Based Immunoconjugates. J Med Chem. 2025. DOI: 10.1021/acs.jmedchem.5c01184 View Source
• [3] IPHASE. ADC Drugs: Concepts of Linker Cleavage and Payload Release. GGFG linker: near-complete DXd release by cathepsin L within 72 h. View Source
• [4] PubMed. Cleavable linkers - GGFG tetrapeptidyl-aminomethoxy linker is cathepsin-cleavable and used in DS-8201a. View Source